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Compound of Interest

Compound Name: Fipronil-13C6

cat. No.: B15576721

In-Depth Technical Guide: Fipronil-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Fipronil-13C6, an isotopically
labeled form of the broad-spectrum insecticide Fipronil. This document is intended for use by
professionals in research and development who require detailed technical data, experimental
protocols, and an understanding of the compound's mechanism of action. Fipronil-13C6 is
primarily utilized as an internal standard in analytical methodologies to ensure accurate
guantification of Fipronil in various matrices.

Core Compound Data: Fipronil and Fipronil-13C6

Fipronil is a phenylpyrazole insecticide.[1] The isotopically labeled Fipronil-13C6 is chemically
identical to Fipronil, with the exception that six carbon atoms in the phenyl ring have been
replaced with the 13C isotope. This substitution increases the molecular weight of the
compound, allowing it to be distinguished from native Fipronil in mass spectrometry-based
analyses.
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Property Fipronil Fipronil-13C6
Not available (unlabeled CAS:
CAS Number 120068-37-3[1][2][3]
120068-37-3)
Molecular Formula C12H4Cl2FeN4OS[2][3] 13C6CeH4Cl2FsN4OS
Molecular Weight ~437.2 g/mol [1][2] ~443.10 g/mol
White powder with a moldy Not specified, presumed to be
Appearance . .
odor[1] a white solid

Signaling Pathway and Mechanism of Action

Fipronil's insecticidal activity is primarily attributed to its potent and selective antagonism of
insect y-aminobutyric acid (GABA) receptors.[4] GABA is the principal inhibitory
neurotransmitter in the insect central nervous system. By blocking the GABA-gated chloride
channels, Fipronil prevents the influx of chloride ions into neurons. This leads to
hyperexcitation of the insect's central nervous system, resulting in paralysis and death.

Notably, Fipronil exhibits significantly higher selectivity for insect GABA receptors over their
mammalian counterparts, which contributes to its relative safety in mammals.[4] In addition to
its primary mode of action, Fipronil has also been shown to inhibit both desensitizing and non-
desensitizing glutamate-induced chloride currents in insect neurons.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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